3-Methyl-N-(4-((3-methylpiperidin-1-yl)sulfonyl)phenyl)benzofuran-2-carboxamide

• CAS No.: 618071-96-8
• Molecular Formula: C22H24N2O4S
• Molecular Weight: 412.5 g/mol
• IUPAC Name: 3-methyl-N-[4-(3-methylpiperidin-1-yl)sulfonylphenyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C22H24N2O4S/c1-15-6-5-13-24(14-15)29(26,27)18-11-9-17(10-12-18)23-22(25)21-16(2)19-7-3-4-8-20(19)28-21/h3-4,7-12,15H,5-6,13-14H2,1-2H3,(H,23,25)
• InChI Key: QCQJHLLQGNCDJY-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=C(C4=CC=CC=C4O3)C

Description

3-Methyl-N-(4-((3-methylpiperidin-1-yl)sulfonyl)phenyl)benzofuran-2-carboxamide is a benzofuran-derived carboxamide compound characterized by a 3-methyl-substituted benzofuran core linked to a para-sulfonylated phenyl group. The sulfonyl moiety is further functionalized with a 3-methylpiperidine ring. Benzofuran carboxamides are widely studied for their diverse pharmacological profiles, including antimicrobial, antiviral, and enzyme inhibitory activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-N-(4-((3-methylpiperidin-1-yl)sulfonyl)phenyl)benzofuran-2-carboxamide typically involves multiple steps, starting from readily available starting materials. The process generally includes the formation of the benzofuran core, followed by the introduction of the sulfonyl group and the piperidine moiety. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

3-Methyl-N-(4-((3-methylpiperidin-1-yl)sulfonyl)phenyl)benzofuran-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized under specific conditions to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of certain atoms within the molecule.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, pH, and solvent choice are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce new functional groups, such as halogens or alkyl groups.

Scientific Research Applications

3-Methyl-N-(4-((3-methylpiperidin-1-yl)sulfonyl)phenyl)benzofuran-2-carboxamide has several scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It may be studied for its interactions with biological molecules and its potential effects on cellular processes.

Medicine: The compound is investigated for its potential therapeutic properties, including its ability to modulate specific biological pathways.

Industry: It may be used in the development of new materials or as an intermediate in the production of pharmaceuticals and other chemicals.

Mechanism of Action

The mechanism of action of 3-Methyl-N-(4-((3-methylpiperidin-1-yl)sulfonyl)phenyl)benzofuran-2-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and modulating various biological pathways. Detailed studies are required to elucidate the exact molecular interactions and pathways involved.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional attributes can be contextualized against related benzofuran and sulfonamide derivatives. Below is a detailed comparison based on available evidence:

Structural and Functional Analogues

Key Differences and Implications

Core Structure :

• The target compound and 11d share a benzofuran core but differ in substitution patterns. While 11d includes a hydrazine-carboxamide linker and piperazinylmethyl group, the target compound features a direct sulfonamide linkage to 3-methylpiperidine. This distinction may influence target selectivity; sulfonamides are often associated with enhanced binding to enzymes or receptors requiring hydrophobic pockets .

Sulfonyl Group Variations :

• TAK-652 contains a sulfonylated phenyl group but employs a benzazocine core instead of benzofuran. The benzazocine scaffold in TAK-652 contributes to its CXCR4 antagonism, suggesting that the target compound’s benzofuran core may prioritize different biological pathways.

Substituent Effects: The 3-methylpiperidine group in the target compound introduces steric bulk and lipophilicity compared to the piperazinyl group in 11d . Piperazine derivatives often enhance solubility due to their basic nitrogen, whereas methylpiperidine may improve membrane permeability.

Biological Activity :

• While TAK-652 demonstrates explicit antiviral activity via CXCR4 inhibition , the target compound’s biological role remains speculative. Structural parallels to 11d—a compound with confirmed antimicrobial properties—suggest possible antibacterial or antifungal applications, though further validation is required.

Physicochemical and Pharmacokinetic Considerations

• Molecular Weight and Lipophilicity: The target compound’s molecular weight (~480 g/mol, estimated) exceeds that of simpler analogues like 3-amino-N-(4-methylphenyl)-1-benzofuran-2-carboxamide, likely affecting absorption and distribution.
• Metabolic Stability : The sulfonamide and piperidine groups may confer resistance to first-pass metabolism compared to hydrazine-linked derivatives (e.g., 11d) .

Biological Activity

3-Methyl-N-(4-((3-methylpiperidin-1-yl)sulfonyl)phenyl)benzofuran-2-carboxamide is a complex organic compound that has garnered attention for its potential biological activities. This article explores its synthesis, biological mechanisms, and therapeutic applications, drawing from diverse research sources.

• IUPAC Name : 3-methyl-N-(4-((3-methylpiperidin-1-yl)sulfonyl)phenyl)benzofuran-2-carboxamide
• Molecular Formula : C17H26N2O3S
• Molecular Weight : 338.46 g/mol

Synthesis

The synthesis of this compound typically involves several steps, including the preparation of a piperidine derivative followed by sulfonylation and coupling with a benzofuran derivative. The reaction conditions, such as temperature and solvent choice, are critical for optimizing yield and purity.

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets. The sulfonyl group can form hydrogen bonds with target proteins, while the piperidine ring may engage in hydrophobic interactions. These interactions can modulate protein activity and influence various biological pathways.

Anticancer Properties

Research indicates that compounds similar to 3-Methyl-N-(4-((3-methylpiperidin-1-yl)sulfonyl)phenyl)benzofuran-2-carboxamide exhibit significant anticancer activity. For instance, studies have shown that similar sulfonamide derivatives can inhibit cancer cell proliferation through mechanisms involving apoptosis induction and cell cycle arrest.

Compound	IC50 (μM)	Mechanism
Compound A	7.4	Induces apoptosis in MCF cells
Compound B	25.72	Suppresses tumor growth in xenograft models

Pharmacokinetics

The pharmacokinetic profile of related compounds suggests high oral bioavailability and favorable distribution characteristics. For example, a study on a structurally similar compound showed an AUC (Area Under Curve) of 195.5 h/nmol/l after oral administration, indicating effective systemic exposure.

Case Studies

• Study on Anticancer Activity : In a preclinical study, a derivative of this compound was tested against various cancer cell lines, demonstrating significant growth inhibition and apoptosis induction at concentrations as low as 10 μM.
• Pharmacodynamics Assessment : A study evaluated the effects of the compound on Nrf2 activation in vivo, showing elevated enzyme activity indicative of cytoprotective effects against oxidative stress.